Cas no 1804718-69-1 (3-Amino-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine)

3-Amino-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine is a versatile heterocyclic compound featuring a pyridine core substituted with amino, chloromethyl, difluoromethyl, and nitro functional groups. This structure confers reactivity at multiple sites, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both electron-donating (amino) and electron-withdrawing (nitro, difluoromethyl) groups enhances its utility in nucleophilic and electrophilic reactions. The chloromethyl group offers further derivatization potential, while the difluoromethyl moiety can improve metabolic stability in bioactive molecules. Its well-defined reactivity profile and multifunctional design make it suitable for constructing complex nitrogen-containing frameworks with precision.

3-Amino-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine structure

1804718-69-1 structure

Product Name:3-Amino-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine

CAS No:1804718-69-1

MF:C₇H₆ClF₂N₃O₂

MW:237.591247081757

CID:4856276

Update Time:2025-10-05

3-Amino-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine
- Inchi： 1S/C7H6ClF2N3O2/c8-2-4-6(11)5(13(14)15)1-3(12-4)7(9)10/h1,7H,2,11H2
- InChI Key： BUDBMUFZVGLZMU-UHFFFAOYSA-N
- SMILES： ClCC1C(=C(C=C(C(F)F)N=1)[N+](=O)[O-])N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 239
XLogP3: 1.6
Topological Polar Surface Area: 84.7

3-Amino-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029065940-1g	3-Amino-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine	1804718-69-1	97%	1g	$1,445.30	2022-04-01

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Additional information on 3-Amino-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine

Comprehensive Overview of 3-Amino-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine (CAS No. 1804718-69-1)

3-Amino-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine (CAS No. 1804718-69-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and nitropyridine moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern therapeutics.

The compound's chloromethyl group offers versatile reactivity, enabling further functionalization, which is critical for designing small-molecule inhibitors and agrochemical agents. With the increasing focus on sustainable chemistry and green synthesis, scientists are exploring eco-friendly routes to produce 3-Amino-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine without compromising yield or purity. This aligns with the global push toward environmentally friendly manufacturing processes.

In the context of AI-driven drug discovery, CAS No. 1804718-69-1 has emerged as a promising candidate for virtual screening and molecular docking studies. Its nitropyridine core is frequently highlighted in computational chemistry forums, where researchers discuss its binding affinity with various biological targets. The compound’s difluoromethyl group also contributes to enhanced metabolic stability, a hot topic in medicinal chemistry optimization.

Another area of interest is the compound’s role in crop protection. As the agricultural sector seeks novel pest control solutions, derivatives of 3-Amino-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine are being evaluated for their efficacy against resistant pests. This ties into broader discussions about food security and sustainable farming, making it a relevant subject for industry stakeholders.

From a synthetic perspective, the challenges associated with the selective functionalization of chloromethyl and difluoromethyl groups have sparked debates in organic chemistry communities. Researchers are investigating catalysts and conditions to improve the selectivity and efficiency of reactions involving this compound. Such advancements are crucial for scaling up production while maintaining cost-effectiveness.

Given the growing emphasis on intellectual property in chemical innovation, patents related to CAS No. 1804718-69-1 and its derivatives are closely monitored. Companies are investing in proprietary technologies to exploit its full potential, particularly in personalized medicine and precision agriculture. This trend reflects the broader shift toward tailored chemical solutions across industries.

In summary, 3-Amino-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine (CAS No. 1804718-69-1) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its relevance to contemporary research themes like fluorine chemistry, green synthesis, and AI-aided design ensures its continued prominence in scientific discourse.